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Compound of Interest

Compound Name: Diethyl bipy55'DC

Cat. No.: B1670527 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available information regarding

the solubility of diethyl 2,2'-bipyridine-5,5'-dicarboxylate (CAS No. 1762-46-5) in common

laboratory solvents. While quantitative solubility data is not readily available in published

literature, this document consolidates qualitative observations and outlines standard

experimental protocols for determining solubility, providing a valuable resource for researchers

working with this compound.

Compound Overview
Diethyl 2,2'-bipyridine-5,5'-dicarboxylate is a versatile heterocyclic organic compound widely

utilized as a ligand in coordination chemistry and materials science.[1] Its bipyridine core

provides strong chelation to metal ions, while the ethyl ester functional groups offer sites for

further chemical modification. This compound is a white to off-white crystalline solid with a

molecular weight of 300.31 g/mol .[1][2] Key physical properties are summarized in Table 1.

Table 1: Physical and Chemical Properties of Diethyl 2,2'-bipyridine-5,5'-dicarboxylate
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Property Value Reference

CAS Number 1762-46-5 [1][2]

Molecular Formula C₁₆H₁₆N₂O₄ [1][2]

Molecular Weight 300.31 g/mol [1][2]

Appearance
White to off-white

crystal/powder
[1][3]

Melting Point 148.0 - 152.0 °C [3]

Maximum Absorption 300 nm (in Ethanol) [3]

Solubility Profile
A thorough review of scientific literature and chemical databases did not yield specific

quantitative solubility data for diethyl 2,2'-bipyridine-5,5'-dicarboxylate in common organic

solvents. However, the mention of a maximum UV absorption wavelength in ethanol suggests

at least some degree of solubility in this solvent.[3]

It is important to distinguish the solubility of the diethyl ester from its corresponding carboxylic

acid, 2,2'-bipyridine-5,5'-dicarboxylic acid. The dicarboxylic acid is reported to be slightly

soluble in dimethyl sulfoxide (DMSO) and sparingly soluble in aqueous buffers.[4] Anecdotal

evidence also suggests that the dicarboxylic acid is challenging to dissolve in many common

organic solvents.[5] While not directly applicable to the diethyl ester, this information suggests

that solubility studies are a critical consideration when working with this class of compounds.

Table 2: Quantitative Solubility of Diethyl 2,2'-bipyridine-5,5'-dicarboxylate in Common Solvents
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Solvent Temperature (°C) Solubility (mg/mL) Solubility (mol/L)

Water Data not available Data not available Data not available

Ethanol Data not available Data not available Data not available

Methanol Data not available Data not available Data not available

Dimethyl Sulfoxide

(DMSO)
Data not available Data not available Data not available

Dimethylformamide

(DMF)
Data not available Data not available Data not available

Acetone Data not available Data not available Data not available

Chloroform Data not available Data not available Data not available

Dichloromethane

(DCM)
Data not available Data not available Data not available

Ethyl Acetate Data not available Data not available Data not available

Tetrahydrofuran (THF) Data not available Data not available Data not available

Acetonitrile (ACN) Data not available Data not available Data not available

Experimental Protocols for Solubility Determination
For researchers needing to determine the solubility of diethyl 2,2'-bipyridine-5,5'-dicarboxylate,

the following established methods are recommended.

Method 1: Shake-Flask Method for Equilibrium Solubility
This is a widely accepted method for determining the equilibrium solubility of a compound.[6]

Protocol:

Preparation of a Saturated Solution: Add an excess amount of diethyl 2,2'-bipyridine-5,5'-

dicarboxylate to a known volume of the desired solvent in a sealed vial.
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Equilibration: Agitate the vial at a constant temperature for a sufficient period (typically 24-48

hours) to ensure equilibrium is reached between the dissolved and undissolved solid.

Phase Separation: Centrifuge the suspension to pellet the undissolved solid.

Sample Collection: Carefully withdraw a known volume of the supernatant (the saturated

solution) using a syringe and filter it through a chemically inert filter (e.g., PTFE) to remove

any remaining solid particles.

Quantification: Dilute the filtered saturated solution with a suitable solvent and determine the

concentration of the solute using a validated analytical technique such as High-Performance

Liquid Chromatography (HPLC) with UV detection.

Calculation: Calculate the solubility from the determined concentration and the dilution factor.

Method 2: Qualitative Solubility Assessment
A simpler, qualitative method can be used for initial screening.[3]

Protocol:

Add a small, measured amount (e.g., 1-5 mg) of diethyl 2,2'-bipyridine-5,5'-dicarboxylate to a

test tube.

Add a small volume (e.g., 0.1 mL) of the test solvent and vortex or shake vigorously.

Observe if the solid dissolves completely.

If the solid dissolves, incrementally add more solvent until a total of 1 mL has been added,

observing for any precipitation.

If the solid does not dissolve in the initial volume, the compound can be classified as

sparingly soluble or insoluble in that solvent at that temperature.

Visualization of Experimental Workflow
The following diagram illustrates the logical workflow for determining the solubility of a

compound using the shake-flask method.
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Caption: Workflow for Equilibrium Solubility Determination.

Signaling Pathways and Logical Relationships
The principle of "like dissolves like" is a fundamental concept in predicting solubility.[6] The

polarity of both the solute and the solvent are key determinants of solubility.
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Caption: Principle of "Like Dissolves Like".

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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